Cas no 5285-76-7 (2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide)

• Product Name: 2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide
• CAS No: 5285-76-7
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 1584440
• PubChem ID: 5002376
• Update Time: 2025-04-21

2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide
• 4-Thiocyanoveratrole
• DTXSID30967319
• 3,4-dimethoxyphenyl thiocyanate
• Thiocyanic acid, 3,4-dimethoxyphenyl ester
• SCHEMBL3408344
• 5285-76-7
• AKOS024337474

• Inchi： 1S/C9H9NO2S/c1-11-8-4-3-7(13-6-10)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： WYWHPHJEJJOKGT-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 259.16863
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.1
• Refractive Index: 1.574
• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives